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Compound of Interest

Compound Name: Kisspeptin-10

Cat. No.: B1632629

For Researchers, Scientists, and Drug Development Professionals

Kisspeptin-10, a potent neuropeptide of the RF-amide family, has emerged as a critical
regulator of the hypothalamic-pituitary-gonadal (HPG) axis and a key player in reproductive
function across a wide range of animal species. Its profound stimulatory effect on
gonadotropin-releasing hormone (GnRH) secretion makes it a subject of intense research for
understanding and potentially treating reproductive disorders. This guide provides a
comprehensive comparison of Kisspeptin-10's effects on reproductive and metabolic
parameters across various animal models, supported by experimental data and detailed
methodologies to aid in the replication and advancement of research in this field.

Reproductive Effects of Kisspeptin-10: A Cross-
Species Comparison

Kisspeptin-10 consistently stimulates the release of luteinizing hormone (LH) and, to a lesser
extent, follicle-stimulating hormone (FSH) in a variety of animal species. This effect is primarily
mediated through the activation of GhnRH neurons in the hypothalamus. The following tables
summarize the quantitative effects of Kisspeptin-10 administration on reproductive hormones
in rodents, primates, and ruminants.

Table 1: Effects of Kisspeptin-10 on Reproductive
Hormones in Rodents
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Table 2: Effects of Kisspeptin-10 on Reproductive

Hormones in Primates
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 To cite this document: BenchChem. [A Comparative Guide to Kisspeptin-10: Replicating
Findings Across Animal Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632629#replicating-kisspeptin-10-findings-across-

different-animal-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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